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Compound of Interest

Compound Name: (-)-Diacetyl-D-tartaric Anhydride

Cat. No.: B019596

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for
(-)-Diacetyl-D-tartaric anhydride (CAS RN 6283-74-5). The information presented is compiled
from safety data sheets and general chemical safety literature. As (-)-Diacetyl-D-tartaric
anhydride and its enantiomer, (+)-Diacetyl-L-tartaric anhydride, possess identical chemical
and physical properties, safety data for both are considered applicable and interchangeable.

Hazard Identification and Classification

(-)-Diacetyl-D-tartaric anhydride is classified as a hazardous substance. The primary routes
of exposure are inhalation, skin contact, and eye contact. The compound is a combustible solid
that is sensitive to moisture.[1]

GHS Hazard Classification Summary
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Physical and Chemical Properties

A summary of the key physical and chemical properties is provided below.

Property Value

Molecular Formula C8HB07[4]

Molecular Weight 216.15 g/mol [4]

Appearance White crystalline flakes/solid[1]
Water Solubility Reacts with water[1]

o Moisture sensitive. Considered stable under
Stability N
recommended storage conditions.[1][2]

Experimental Protocols: Safe Handling and Storage

Adherence to strict laboratory protocols is essential to minimize risk when working with (-)-
Diacetyl-D-tartaric anhydride.
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Engineering Controls

o Ventilation: Work with this compound should be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.[2] Local exhaust ventilation should be used

to control the dispersion of dust.[2]

o Safety Equipment: An eyewash station and safety shower must be readily accessible in the

immediate work area.[2]

Personal Protective Equipment (PPE)

A summary of recommended personal protective equipment is provided in the table below.

PPE Type

Specification

Eye/Face Protection

Chemical safety goggles or a face shield (EN
166 compliant).[4][6]

Hand Protection

Chemical-resistant gloves such as nitrile rubber
(minimum 8 mil thickness), butyl rubber, or
neoprene.[1][7] It is advisable to double-glove
for extended contact.[7] Always inspect gloves

for degradation before use.[1]

Skin and Body Protection

A flame-retardant lab coat and appropriate

protective clothing to prevent skin exposure.[4]

[6]

Respiratory Protection

For operations that may generate dust, a
NIOSH/MSHA-approved N95 dust mask or a
full-face respirator should be used if exposure

limits are exceeded or irritation is experienced.

[6]i8]

Handling Procedures

e Avoid all personal contact, including the inhalation of dust.[1]

¢ Prevent the formation of dust and aerosols.[6]
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e Wash hands thoroughly after handling.[2]

e Empty containers may contain residual dust and should be handled with care.[1] Do not cut,
drill, grind, or weld on or near containers.[1]

Storage Conditions

» Store in a tightly closed container in a dry, cool, and well-ventilated area.[2][6]

e Protect from moisture.[2] The product is not stable if exposed to moisture and should be
stored in a desiccator over phosphorus pentoxide.[9]

» Store under an inert gas atmosphere.[2]

e Segregate from incompatible materials such as strong oxidizing agents, acids, alcohols, and
water.[1]

Emergency Procedures
First Aid Measures

A summary of first aid measures is provided in the table below. In all cases of exposure, seek
medical attention.[2]
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Exposure Route

First Aid Protocol

Inhalation

Remove the individual to fresh air and keep
them comfortable for breathing.[2] If breathing is
difficult, provide oxygen. If not breathing, give

artificial respiration.[6]

Skin Contact

Immediately remove all contaminated clothing.
[1] Wash the affected area with plenty of soap

and water for at least 15 minutes.[6]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, including under the eyelids.
[4] Remove contact lenses if present and easy
to do.[2]

Ingestion

Do NOT induce vomiting.[6] Rinse the mouth
with water and seek immediate medical

attention.[6]

Spill Response Protocol

In the event of a spill, follow the established protocol to ensure safety and proper cleanup.

Workflow for Incidental Spill Cleanup of (-)-Diacetyl-D-tartaric anhydride
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Preparation

Alert personnel in the immediate area

'

Don appropriate PPE:
- Chemical goggles
- Nitrile/Butyl gloves (double)
- Lab coat
- Dust mask (N95)

Containment & Cleanup

Cover the spill with a dry, inert absorbent
material (e.g., Oil-Dri, sand, vermiculite).
AVOID WATER.

'

Carefully sweep the absorbed material
into a suitable, labeled container
for hazardous waste.

'

Wipe the contaminated surface with a dry paper towel.

Disposal & Dgcontamination

Seal the hazardous waste container.

'

Dispose of waste according to
institutional and local regulations.

'

Decontaminate the area with soap and water,
and collect rinse water for disposal if necessary.

'

Restock spill kit.

Click to download full resolution via product page

Caption: Workflow for handling incidental spills of (-)-Diacetyl-D-tartaric anhydride.
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Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-
resistant foam.[4][6]

e Hazards from Combustion: Thermal decomposition can produce carbon monoxide (CO) and
carbon dioxide (C0O2).[4]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[4]

Disposal Considerations

All waste materials must be handled in accordance with local, state, and federal regulations.[1]
Dispose of the chemical and its container as hazardous waste through a licensed disposal
company.[2] Do not allow the product to enter drains.[2]

Toxicological and Ecological Information

There is no specific quantitative toxicological data, such as LD50 values, available for (-)-
Diacetyl-D-tartaric anhydride in the reviewed literature.[4] The substance is not classified as
a persistent, bioaccumulative, and toxic (PBT) or a very persistent and very bioaccumulative
(vPvB) substance.[2] There is no information available on its ecotoxicity.[6]

Logical Workflow for Safe Use

The following diagram illustrates the logical steps for the safe use of (-)-Diacetyl-D-tartaric
anhydride in a laboratory setting.

Logical Workflow for Safe Laboratory Use
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Planning & Preparation

Review Safety Data Sheet (SDS)

'

Ensure engineering controls are functional
(fume hood, eyewash, shower)

'

Select and inspect appropriate PPE

Handling & EJ)erimentation

Work within a chemical fume hood

RN

Keep away from moisture and
incompatible materials

Handle with care to avoid dust generation

Post—Exeeriment /

Properly label and store unused material

i

Decontaminate work area

'

Segregate and label waste for disposal

i

Remove PPE and wash hands thoroughly

Click to download full resolution via product page

Caption: Logical workflow for the safe laboratory use of (-)-Diacetyl-D-tartaric anhydride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Technical Guide to the Safe Handling of (-)-Diacetyl-D-
tartaric anhydride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b019596#diacetyl-d-tartaric-anhydride-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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